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Compound of Interest

Compound Name:
4,6-Dimethyl-2-

mercaptopyrimidine

CAS No.: 131321-42-1

Cat. No.: B152782

Get Quote

Technical Safety & Handling Guide: 4,6-Dimethyl-2-mercaptopyrimidine

Part 1: Executive Technical Summary
4,6-Dimethyl-2-mercaptopyrimidine (also known as 4,6-dimethylpyrimidine-2-thiol) is a

critical heterocyclic building block used extensively in the synthesis of antiviral agents,

agrochemicals, and functionalized coordination ligands.

For the drug development professional, this compound presents a unique duality: it is a

versatile nucleophile for

-alkylation reactions but possesses significant handling challenges due to its thiol-thione
tautomerism and potent organosulfur odor. This guide moves beyond standard compliance to
provide a field-proven workflow for maintaining chemical integrity and laboratory safety.

Chemical Identity & Tautomerism
Unlike simple thiols, this compound exists in a dynamic equilibrium between the thiol

(mercapto) and thione forms. In the solid state and neutral solution, the thione form often
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predominates, which influences its solubility and nucleophilicity.

Thiol Form: Favored in basic conditions (as the thiolate anion).

Thione Form: Favored in neutral/acidic conditions and solid state.

Part 2: Hazard Identification & Mechanism (GHS)[1]
[2]
While classified primarily as an irritant, the "hidden" hazard is its olfactory potency, which can

trigger facility-wide complaints if not managed via the specific quenching protocols detailed in

Part 3.

GHS Classification (29 CFR 1910.1200)[1][2][3]
Hazard Class Category

Hazard Statement
Code

Description

Skin

Corrosion/Irritation
Cat. 2 H315 Causes skin irritation.

Serious Eye

Damage/Irritation
Cat. 2A H319

Causes serious eye

irritation.

STOT - Single

Exposure
Cat. 3 H335

May cause respiratory

irritation.

Toxicological Mechanism: The mercapto group (-SH) is highly reactive toward biological

macromolecules. Upon contact with mucous membranes, it acts as a direct irritant. Systemic

toxicity is generally low for this specific derivative compared to simple alkyl thiols, but the

formation of disulfide bridges with keratin proteins can lead to persistent dermatitis.

Part 3: The Self-Validating Handling Workflow
Core Directive: Do not handle this compound on an open bench. The following protocol

ensures containment of both the chemical and its odor.

A. Engineering Controls
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Primary: Chemical Fume Hood (Face velocity > 100 fpm).

Secondary: Analytical balance must be located inside the hood or a vented enclosure.

B. The "Stench" Management Protocol
Standard soap and water are ineffective against organosulfur residues. You must use an

oxidative quenching agent to convert the volatile thiol/thione into a non-volatile sulfonate.

Quenching Solution (The "Kill" Bath):

Composition: 10% Sodium Hypochlorite (Bleach) or 3% Hydrogen Peroxide.

Mechanism:

(Odorless).

Step-by-Step Handling:

Preparation: Place a beaker of Quenching Solution in the hood before opening the reagent

bottle.

Weighing: Weigh the solid into a tared vial. Cap immediately.

Decontamination: Dip spatulas and contaminated gloves immediately into the Quenching

Solution. Do not walk across the lab with "hot" tools.

Waste: Treat all liquid waste with bleach before disposal into the aqueous waste stream.

C. Solubility & Reactivity Insights
Solubility: Poor in water; soluble in DMF, DMSO, and dilute NaOH.

Reaction Tip: To maximize nucleophilicity for

-alkylation, pre-treat with 1 equivalent of base (e.g., NaH or

) to lock the compound in its thiolate form.
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Part 4: Visualizing the Workflow & Reactivity
The following diagrams illustrate the safe handling logic and the chemical tautomerism that

dictates reactivity.

Figure 1: Safe Handling & Quenching Logic
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Caption: Operational workflow for handling mercaptopyrimidines, emphasizing the oxidative

quenching step to eliminate odor and toxicity hazards.

Figure 2: Tautomerism & Oxidation Pathway
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Caption: The chemical equilibrium between Thione and Thiol forms. Storage in air leads to

irreversible dimerization to the disulfide, reducing purity.

Part 5: Physicochemical Data Table
Property Data Note

Appearance Yellow to pale orange powder Color darkens upon oxidation.

Melting Point 210–216 °C (dec) Decomposes near MP.

Molecular Weight 140.21 g/mol

Solubility (Water) Low

Solubility (Base) High Forms soluble thiolate salts.

pKa ~7.5 (Thiol group)
Estimated; acidic enough to be

deprotonated by carbonate.

Part 6: Emergency Response
1. Eye Contact:

Action: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present.[1]

Medical: Seek immediate medical attention. Thiols can cause corneal clouding.

2. Skin Contact:

Action: Wash with soap and water, followed by a dilute bleach solution (1:10) rinse if odor

persists, then water again.

Note: Do not use bleach on broken skin.

3. Accidental Release (Spill):

Small Spill: Cover with solid sodium bicarbonate or lime. Scoop into a container and treat

with 10% bleach solution in a fume hood.
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Large Spill: Evacuate area due to stench. Personnel must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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